Cas no 708997-93-7 (N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide)

• Product Name: N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide
• CAS No: 708997-93-7
• MF: C₁₉H₂₀N₂O₆S₂
• MW: 436.501902580261
• CID: 5847188
• PubChem ID: 2960203
• Update Time: 2025-06-11

N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-[benzenesulfonyl(methyl)amino]-N-(furan-2-ylmethyl)-4-methoxybenzenesulfonamide
• Benzenesulfonamide, N-(2-furanylmethyl)-4-methoxy-3-[methyl(phenylsulfonyl)amino]-
• CHEMBL1511771
• HMS2729I19
• F1636-0010
• N-(furan-2-ylmethyl)-4-methoxy-3-(N-methylphenylsulfonamido)benzenesulfonamide
• AKOS000581084
• (5-{[(2-furylmethyl)amino]sulfonyl}-2-methoxyphenyl)methyl(phenylsulfonyl)amin e
• MLS000715571
• AB00358067-07
• N-[(furan-2-yl)methyl]-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide
• SMR000275550
• 708997-93-7
• N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide

• Inchi： 1S/C19H20N2O6S2/c1-21(29(24,25)16-8-4-3-5-9-16)18-13-17(10-11-19(18)26-2)28(22,23)20-14-15-7-6-12-27-15/h3-13,20H,14H2,1-2H3
• InChI Key： XQGWOWBTMHEZFR-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CO2)(=O)=O)=CC=C(OC)C(N(C)S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 436.07627871g/mol
• Monoisotopic Mass: 436.07627871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 631.3±65.0 °C(Predicted)
• pka: 10.18±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide

N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 708997-93-7): A Comprehensive Overview

N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 708997-93-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzene sulfonamide and exhibits a unique combination of functional groups that contribute to its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research findings related to this compound.

Chemical Structure and Synthesis

The molecular formula of N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide is C₁₈H₁₈N₂O₅S₂, with a molecular weight of approximately 406.4 g/mol. The compound features a benzene ring substituted with a methoxy group at the 4-position, a sulfonamide group at the 3-position, and an N-methylbenzenesulfonamido moiety. Additionally, the furan ring attached to the benzene sulfonamide via a methyl group adds to its structural complexity and potential biological activity.

The synthesis of N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide typically involves several steps, including the formation of the sulfonamide bond and the introduction of the furan ring. One common approach is to start with 4-methoxybenzene sulfonyl chloride, which reacts with N-methylbenzenesulfonamide to form the intermediate sulfonamide. This intermediate is then further modified by reacting with (furan-2-yl)methylamine to yield the final product.

Biological Activity and Therapeutic Potential

N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide has been extensively studied for its potential therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer activities. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide has demonstrated promising anti-cancer activity. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Clinical Trials and Future Prospects

The therapeutic potential of N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide has led to several preclinical studies and early-stage clinical trials. These trials have focused on evaluating its safety and efficacy in treating inflammatory diseases and cancer. Preliminary results have been encouraging, with the compound showing good tolerability and significant therapeutic effects.

However, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound. Ongoing studies are exploring its bioavailability, metabolism, and potential drug interactions. Additionally, efforts are being made to optimize its formulation for improved delivery and therapeutic outcomes.

Conclusion

N-(furan-2-yl)methyl-4-methoxy-3-(N-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 708997-93-7) is a promising compound with a unique chemical structure that confers significant biological activity. Its potential as an anti-inflammatory and anti-cancer agent has been supported by numerous preclinical studies and early-stage clinical trials. As research continues to advance, it is likely that this compound will play an important role in the development of new therapeutic strategies for various diseases.